Cas no 14503-51-6 (Thiophene,2,3,4,5-tetramethyl-)
![Thiophene,2,3,4,5-tetramethyl- structure](https://www.kuujia.com/scimg/cas/14503-51-6x500.png)
14503-51-6 structure
Product Name:Thiophene,2,3,4,5-tetramethyl-
CAS No:14503-51-6
Molecular Formula:C8H12S
Molecular Weight:140.24588
MDL:MFCD07368974
CID:223885
PubChem ID:139769
Thiophene,2,3,4,5-tetramethyl- Properties
Names and Identifiers
-
- Thiophene,2,3,4,5-tetramethyl-
- 2,3,4,5-Tetramethylthiopheneneat
- 2,3,3',4,5',6-HEXACB UNLABELED
- Tetramethylthiopen
- Tetramethyl-thiophen
- tetramethyl-thiophene
- Thiophene,2,3,4,5-tetramethyl
- Thiophene,tetramethyl
- 2,3,4,5-TETRAMETHYLTHIOPHENE
- IYULAUPEFMQEKK-UHFFFAOYSA-N
- FT-0609355
- W-200115
- AKOS005255894
- Thiophene,tetramethyl-
- Thiophene, tetramethyl-
- tetramethylthiophene
- SCHEMBL115557
- 14503-51-6
- DTXSID60162870
- GEO-02283
- 2,3,4,5-Tetramethyl-thiophene
- MFCD07368974
- Thiophene, 2,3,4,5-tetramethyl-
- NISTC14503516
-
- MDL: MFCD07368974
- InChIKey: IYULAUPEFMQEKK-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H12S/c1-5-6(2)8(4)9-7(5)3/h1-4H3
- SMILES: CC1SC(C)=C(C)C=1C
Computed Properties
- Exact Mass: 140.065972g/mol
- Surface Charge: 0
- XLogP3: 3.1
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 0
- Monoisotopic Mass: 140.065972g/mol
- Monoisotopic Mass: 140.065972g/mol
- Topological Polar Surface Area: 28.2Ų
- Heavy Atom Count: 9
- Complexity: 88.7
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- LogP: 2.98170
- PSA: 28.24000
- Refractive Index: 1.522
- Boiling Point: 198.7°Cat760mmHg
- Flash Point: 51.4°C
- Density: 0.973
Thiophene,2,3,4,5-tetramethyl- Security Information
Thiophene,2,3,4,5-tetramethyl- Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Thiophene,2,3,4,5-tetramethyl- Price
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Matrix Scientific | 204718-25g |
2,3,4,5-Tetramethylthiophene, 97% |
14503-51-6 | 97% | 25g |
$5761.00 | 2023-09-05 |
Thiophene,2,3,4,5-tetramethyl- Related Literature
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1. [4?+?2] Cycloaddition of thiophene S-monoxides to activated methylenecyclopropanesThies Thiemann,Daisuke Ohira,Yuanqiang Li,Tsuyoshi Sawada,Shuntaro Mataka,Karsten Rauch,Mathias Noltemeyer,Armin de Meijere J. Chem. Soc. Perkin Trans. 1 2000 2968
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Assunta Marrocchi,Antonio Facchetti,Daniela Lanari,Chiara Petrucci,Luigi Vaccaro Energy Environ. Sci. 2016 9 763
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3. Anodic cyanation of tetramethylthiopheneKunihisa Yoshida,Kazusada Takeda,Kikuwo Minagawa J. Chem. Soc. Perkin Trans. 1 1991 1119
-
Wangyang Ma,Chao Yu,Tianyang Chen,Ling Xu,Wen-Xiong Zhang,Zhenfeng Xi Chem. Soc. Rev. 2017 46 1160
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5. Synthesis and redox potentials of methylated vitamin K derivativesRalf Schmid,Friederike Goebel,André Warnecke,Andreas Labahn J. Chem. Soc. Perkin Trans. 2 1999 1199
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6. An electron spin resonance study of the radical cations of pyrroles, furans, and thiophenes in liquid solutionAlwyn G. Davies,Luis Julia,Safieh N. Yazdi J. Chem. Soc. Perkin Trans. 2 1989 239
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7. Facile synthesis of 4,6-dihydrothieno[3,4-b]thiophene 5,5-dioxide. A synthetic equivalent of 2,3-dihydro-2,3-dimethylenethiopheneTa-Shue Chou,Chung-Ying Tsai J. Chem. Soc. Chem. Commun. 1991 1287
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Thies Thiemann,Hideki Fujii,Daisuke Ohira,Kazuya Arima,Yuanqiang Li,Shuntaro Mataka New J. Chem. 2003 27 1377
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Thies Thiemann,Daisuke Ohira,Yuanquiang Li,Tsuyoshi Sawada,Masahiko Taniguchi,Masashi Tashiro,Shuntaro Mataka New J. Chem. 1999 23 675
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Thies Thiemann,Hideki Fujii,Daisuke Ohira,Kazuya Arima,Yuanqiang Li,Shuntaro Mataka New J. Chem. 2003 27 1377
14503-51-6 (Thiophene,2,3,4,5-tetramethyl-) Related Products
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- 1884-68-0(Tetraphenylthiophene)
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